Cas no 2228229-39-6 (2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol)

• Product Name: 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol
• CAS No: 2228229-39-6
• MF: C₁₅H₁₃F₃S
• MW: 282.323933362961
• CID: 6347177
• PubChem ID: 165709680
• Update Time: 2025-10-29

2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol
• 2-{2-[4-(trifluoromethyl)phenyl]phenyl}ethane-1-thiol
• 2228229-39-6
• EN300-1955466

• Inchi： 1S/C15H13F3S/c16-15(17,18)13-7-5-12(6-8-13)14-4-2-1-3-11(14)9-10-19/h1-8,19H,9-10H2
• InChI Key： FEUGGZGIWYKALK-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 282.06900607g/mol
• Monoisotopic Mass: 282.06900607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 1Ų

Additional information on 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol

Introduction to 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol (CAS No: 2228229-39-6)

2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2228229-39-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) group, which imparts unique chemical properties and reactivity. The molecular structure of this compound features a central ethane backbone substituted with two phenyl rings, one of which is further modified with a trifluoromethyl group. This specific arrangement not only contributes to its distinct physicochemical properties but also opens up diverse possibilities for its application in synthetic chemistry and drug development.

The trifluoromethyl group, a key substituent in this molecule, is renowned for its ability to modulate the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds. Its incorporation into the molecular framework of 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol suggests potential applications in designing molecules with enhanced pharmacokinetic profiles. Recent studies have highlighted the role of trifluoromethyl-containing compounds in the development of bioactive molecules, particularly in the realm of antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can influence electronic distributions across the molecule, thereby affecting its interaction with biological targets.

The thiol (-SH) moiety in 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol offers another layer of reactivity that is exploited in various chemical transformations. Thiols are well-known for their ability to participate in disulfide bond formation, which is crucial in protein structure and function. Additionally, they can undergo oxidation to form sulfenic acids or disulfides, reactions that are pivotal in many biochemical pathways. The dual functionality provided by the phenyl rings further enhances the compound's versatility, allowing for diverse derivatization strategies. This makes 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol a valuable building block in medicinal chemistry and materials science.

In the context of contemporary pharmaceutical research, the synthesis and characterization of novel heterocyclic compounds like 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol are of paramount importance. The demand for innovative therapeutic agents has spurred advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. The presence of multiple aromatic rings and functional groups in this compound underscores its potential as a scaffold for drug discovery. Researchers are increasingly leveraging computational chemistry and high-throughput screening techniques to identify promising candidates for further development.

One of the most compelling aspects of 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol is its potential as an intermediate in the synthesis of more complex bioactive molecules. The structural features of this compound make it an attractive candidate for further functionalization, allowing chemists to tailor its properties to specific biological targets. For instance, modifications at the sulfur atom or the aromatic rings could lead to derivatives with enhanced binding affinity or selectivity for certain enzymes or receptors. Such fine-tuning is essential for developing drugs that exhibit minimal side effects while maintaining high efficacy.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the structure-property relationships of compounds like 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed information about molecular conformation, electronic distribution, and intermolecular interactions. These data are critical for understanding how the compound behaves in different environments and how it interacts with biological systems. Such structural elucidation is often a prerequisite for designing molecules with optimized pharmacological profiles.

The role of computational modeling in studying 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations allow researchers to predict how this compound will behave under various conditions without the need for extensive experimental work. These computational approaches can provide insights into binding affinities, metabolic pathways, and potential drug-drug interactions. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error methods.

In conclusion, 2-{2-4-(trifluoromethyl)phenylphenyl}ethane-1-thiol (CAS No: 2228229-39-6) represents a fascinating example of how structural complexity can be leveraged to develop novel chemical entities with potential applications in pharmaceuticals and materials science. Its unique combination of functional groups—particularly the presence of a trifluoromethyl group and a thiol moiety—makes it a versatile scaffold for further derivatization and exploration. As research continues to uncover new applications for such compounds, their significance in advancing scientific knowledge and developing innovative therapies is undeniable.